molecular formula C10H16O2 B8656826 2H-Pyran, tetrahydro-2-[(1-methyl-3-butynyl)oxy]- CAS No. 58654-09-4

2H-Pyran, tetrahydro-2-[(1-methyl-3-butynyl)oxy]-

Cat. No.: B8656826
CAS No.: 58654-09-4
M. Wt: 168.23 g/mol
InChI Key: IZWXPYSBOFUJOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2H-Pyran, tetrahydro-2-[(1-methyl-3-butynyl)oxy]- is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2H-Pyran, tetrahydro-2-[(1-methyl-3-butynyl)oxy]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2H-Pyran, tetrahydro-2-[(1-methyl-3-butynyl)oxy]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

58654-09-4

Molecular Formula

C10H16O2

Molecular Weight

168.23 g/mol

IUPAC Name

2-pent-4-yn-2-yloxyoxane

InChI

InChI=1S/C10H16O2/c1-3-6-9(2)12-10-7-4-5-8-11-10/h1,9-10H,4-8H2,2H3

InChI Key

IZWXPYSBOFUJOD-UHFFFAOYSA-N

Canonical SMILES

CC(CC#C)OC1CCCCO1

Origin of Product

United States

Synthesis routes and methods

Procedure details

(+/−)-4-Pentyn-2-ol (5.58 ml, 59.4 mmol) and 3,4-dihydro-2H-pyran (8.08 ml, 89 mmol) were dissolved in DCM (100 ml). 4-Toluenesulfonic acid pyridine salt (1.494 g, 5.94 mmol) was added and the resulting mixture was stirred for 4 h at RT with CaCl2-tube. The mixture was concentrated. 50 ml of diethyl ether was added, extracted with brine and dried with MgSO, filtered and evaporated. The product was used in the subsequent steps without further purifications. LC-MS: [M+1]=169.23.
Quantity
5.58 mL
Type
reactant
Reaction Step One
Quantity
8.08 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
1.494 g
Type
reactant
Reaction Step Two

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